Cas no 1806726-73-7 (4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806726-73-7
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4834030
• Update Time: 2025-05-20

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7BrF3NO3/c9-2-4-1-6(15)13-5(3-14)7(4)16-8(10,11)12/h1,14H,2-3H2,(H,13,15)
• InChI Key： ZWCVLLIAEBTSMV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(CO)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6

Additional information on 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806726-73-7): A Comprehensive Technical Overview

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806726-73-7) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research. This halogenated compound features a unique combination of bromomethyl, hydroxy, and trifluoromethoxy functional groups, making it particularly valuable for structure-activity relationship studies in drug discovery.

The molecular structure of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol contains several reactive sites that allow for diverse chemical modifications. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's electronic properties and biological activity. Recent studies suggest this moiety may enhance metabolic stability in potential drug candidates, addressing a common challenge in medicinal chemistry.

In pharmaceutical applications, CAS 1806726-73-7 serves as a versatile building block for developing novel therapeutic agents. The presence of both bromomethyl and hydroxy groups enables efficient derivatization, allowing medicinal chemists to create targeted libraries for high-throughput screening. Current research focuses on its potential in developing kinase inhibitors and GPCR modulators, two hot areas in drug discovery.

The agrochemical industry has shown growing interest in 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol as well. The trifluoromethoxy moiety is known to improve the biological activity and environmental stability of crop protection agents. Researchers are exploring its incorporation into next-generation fungicides and herbicides, particularly those targeting resistant pest strains.

Synthetic approaches to CAS 1806726-73-7 typically involve multi-step processes starting from commercially available pyridine precursors. Recent advancements in flow chemistry have improved the yield and purity of this compound, addressing previous challenges in large-scale production. The bromomethyl group's reactivity requires careful handling under controlled conditions to prevent unwanted side reactions.

Analytical characterization of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol typically employs advanced techniques including LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The distinctive 19F NMR signal from the trifluoromethoxy group serves as a useful marker for reaction monitoring.

From a commercial perspective, demand for CAS 1806726-73-7 has been steadily increasing, particularly from contract research organizations and academic institutions. Suppliers typically offer this compound in milligram to kilogram quantities, with purity levels ranging from 95% to 98% for most research applications. Custom synthesis services are also available for modified derivatives.

Environmental and safety considerations for 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol follow standard laboratory protocols for halogenated compounds. Proper personal protective equipment and adequate ventilation are recommended when handling this material. Disposal should comply with local regulations for organic bromine-containing substances.

Future research directions for CAS 1806726-73-7 include exploring its potential in materials science applications. The electron-withdrawing trifluoromethoxy group may impart interesting electronic properties to organic semiconductors or liquid crystals. Additionally, its use in metal-organic frameworks (MOFs) is being investigated for potential catalytic applications.

For researchers sourcing 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol, it's important to verify the supplier's analytical data and storage conditions. The compound should be stored under inert atmosphere at low temperatures to maintain stability, particularly protecting the bromomethyl group from potential degradation.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 1806726-73-7, particularly in the areas of anti-inflammatory and antimicrobial applications. This suggests the compound's scaffold may have broader therapeutic potential than initially recognized, warranting further investigation.

In summary, 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol represents an important intermediate in modern chemical research. Its unique combination of functional groups offers multiple points for structural modification, making it valuable for both pharmaceutical and agrochemical innovation. As research continues, new applications for this versatile compound are likely to emerge.